3-bromo-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide

• IUPAC Name: 3-bromo-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
• InChI: InChI=1S/C18H15BrN4O3S/c1-12-9-10-20-18(21-12)23-27(25,26)16-7-5-15(6-8-16)22-17(24)13-3-2-4-14(19)11-13/h2-11H,1H3,(H,22,24)(H,20,21,23)
• InChI Key: HDSWLOXMRRHOBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)Br
• Molecular Formula: C18H15BrN4O3S
• Molecular Weight: 447.3 g/mol

Description

3-bromo-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound belongs to the class of sulfonamide drugs, which are known for their antibacterial and antifungal properties.

Scientific Research Applications

Synthesis and Characterization

Researchers have focused on synthesizing various derivatives related to 3-bromo-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide and characterizing them for potential biological activities. For example, substituted derivatives of 4-(bromomethyl)-N-(4-ethyl-6-methylpyrimidin-2-yl) benzamide have been synthesized and evaluated for their antibacterial and antifungal activities, showing significant activity against several bacterial and fungal strains (M. Vijaya Laxmi et al., 2019). Another study on sulfonamide-derived compounds and their transition metal complexes explored their synthesis, characterization, and biological evaluation, revealing moderate to significant antibacterial activity and good antifungal activity against various strains (Z. Chohan & H. Shad, 2011).

Biological Evaluation

The antibacterial and antifungal activities of synthesized compounds have been a significant area of study. These compounds have been evaluated for their efficacy against various microorganisms, indicating their potential as novel antimicrobial agents. The study by M. Vijaya Laxmi et al. (2019) highlighted above is an example of such research efforts.

Molecular Docking Studies

Molecular docking studies have been conducted to understand the interactions between these synthesized compounds and microbial proteins, aiming to elucidate their mechanism of action and optimize their biological activity. For instance, derivatives of N-benzimidazol-1-yl-methyl-benzamide were synthesized, evaluated for antimicrobial activity, and subjected to molecular docking studies, identifying compounds with effective antimicrobial properties (Ritchu Sethi et al., 2016).

Heparanase Inhibition

A novel class of compounds, including derivatives related to 3-bromo-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)benzamide, has been identified as inhibitors of heparanase, an enzyme involved in tumor metastasis and angiogenesis. This research opens avenues for developing new anticancer agents (Yong-Jiang Xu et al., 2006).